Methanone, (5-methyl-2-furanyl)phenyl-

• CAS No.: 21493-94-7
• Molecular Formula: C12H10O2
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (5-methylfuran-2-yl)-phenylmethanone
• InChI: InChI=1S/C12H10O2/c1-9-7-8-11(14-9)12(13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: DRRGJRUNNNIEFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=CC=CC=C2

Description

Methanone, (5-methyl-2-furanyl)phenyl- is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a flask containing benzoyl chloride (206 g) and dichloromethane (2 L) was added aluminum chloride (200 g) while stirring. After 30 minutes at ambient temperature the flask was placed in a water bath and a condenser was connected through which 2-methylfuran (210 mL) was added dropwise over 30 minutes. The resulting mixture was stirred for 7 hours then carefully poured into cold water (3 L). The organic layer was collected, washed with water and concentrated to afford (5-methylfuran-2-yl)(phenyl)methanone as an oily product (220 g).